Cas no 352436-52-3 (1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine)
352436-52-3 structure
Product Name:1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine
CAS No:352436-52-3
MF:C19H19F3N2O
MW:348.362175226212
CID:3072142
PubChem ID:780148
Update Time:2025-04-21
1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine
- AB00098260-01
- 1-benzoyl-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine
- phenyl{4-[2-(trifluoromethyl)benzyl]piperazin-1-yl}methanone
- phenyl(4-(2-(trifluoromethyl)benzyl)piperazin-1-yl)methanone
- PHENYL{4-[2-(TRIFLUOROMETHYL)BENZYL]PIPERAZINO}METHANONE
- AKOS000550167
- AG-690/12779202
- DB-404319
- Z50123022
- STK146831
- 352436-52-3
- CHEMBL1624991
-
- Inchi: 1S/C19H19F3N2O/c20-19(21,22)17-9-5-4-8-16(17)14-23-10-12-24(13-11-23)18(25)15-6-2-1-3-7-15/h1-9H,10-14H2
- InChI Key: IKGGLYOQXBSLEE-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1CN1CCN(C(C2C=CC=CC=2)=O)CC1)(F)F
Computed Properties
- Exact Mass: 348.14494772Da
- Monoisotopic Mass: 348.14494772Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 23.6Ų
1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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